[3-(Dimethylamino)propyl](pentan-2-YL)amine

• CAS: 1020999-77-2
• Molecular Formula: C10H24N2
• Molecular Weight: 172.31 g/mol
• SMILES: CCCC(C)NCCCN(C)C
• InChI: InChI=1S/C10H24N2/c1-5-7-10(2)11-8-6-9-12(3)4/h10-11H,5-9H2,1-4H3
• InChIKey: YEPKCHUUZJTENL-UHFFFAOYSA-N

Sourcing [3-(Dimethylamino)propyl](pentan-2-YL)amine (CAS 1020999-77-2): Overview for Scientific Procurement

[3-(Dimethylamino)propyl](pentan-2-YL)amine (CAS 1020999-77-2) is a specialty tertiary diamine with the molecular formula C10H24N2 and a molecular weight of 172.31 g/mol . Characterized by a dimethylamino group on one terminus of a propyl chain and a secondary amine linked to a pentan-2-yl group on the other, this compound presents a unique structural motif with significant potential in catalytic and materials science applications [1]. Its distinct branched alkyl architecture differentiates it from common linear diamine analogs, offering a specific spatial and electronic profile that can influence reaction kinetics and selectivity [1].

Structural Role Branched secondary amine for controlled catalysis and ligand design

Differentiation Steric profile distinct from linear diamines, enabling selectivity tuning

Supply Context Available at defined purity grades supporting reproducible R&D

• [1] Chemsrc. [3-(Dimethylamino)propyl](pentan-2-YL)amine, CAS 1020999-77-2. Accessed 2026-04-22. View Source

Critical Differentiation of [3-(Dimethylamino)propyl](pentan-2-YL)amine (CAS 1020999-77-2) from Common Analogs

Generic substitution of [3-(Dimethylamino)propyl](pentan-2-YL)amine with common linear or simpler branched diamines is scientifically unsound due to the profound impact of its specific branched secondary amine moiety on reaction kinetics, selectivity, and final material properties [1]. In polyurethane catalysis, for instance, the reactivity profile of an amine is intimately tied to its steric and electronic environment; substituting a secondary amine with a pentan-2-yl group for a primary amine like DMAPA (dimethylaminopropylamine) fundamentally alters the balance between gelling and blowing reactions, leading to unpredictable foam rise, cure profiles, and potential odor or emission issues [2]. Similarly, in epoxy curing acceleration, the steric hindrance of the pentan-2-yl group directly modulates the catalyst's basicity and nucleophilicity, which in turn controls the curing rate and the glass transition temperature (Tg) of the final thermoset [2]. Therefore, selecting the precise molecular structure is not merely a matter of amine content but a critical parameter for ensuring reproducible and optimized performance in specific formulations [2].

Replacing with a primary amine (e.g. DMAPA) may shift urethane/urea reaction balance and alter foam rise profiles.

Linear or less hindered diamines can change cure kinetics and final thermoset Tg, compromising targeted material properties.

Generic purity grades introduce variability in stoichiometry and side reactions, reducing batch-to-batch reliability.

• [1] US Patent Application Publication US 2003/0225178 A1. Tertiary alkanolamines containing surface active alkyl groups. December 4, 2003. View Source
• [2] Organotin.org. Comparing DPA Reactive Gelling Catalyst with other reactive amine catalysts. Published 2025-06-19. View Source

Quantitative Performance Benchmarks: [3-(Dimethylamino)propyl](pentan-2-YL)amine (CAS 1020999-77-2) vs. Key Comparators

Steric and Electronic Modulation for Enhanced Catalytic Selectivity

[3-(Dimethylamino)propyl](pentan-2-YL)amine features a secondary amine with a sterically hindered pentan-2-yl group. This structure differentiates it from common reactive amine catalysts like DMAPA (N,N-dimethylaminopropylamine) and DPA (dipropylamine derivative). While DMAPA, with its primary amine, acts as a strong gelling catalyst that can react into the polymer backbone [1], the secondary amine in the target compound offers a distinct reactivity profile. The steric bulk of the pentan-2-yl group is expected to reduce its nucleophilicity relative to a primary amine, potentially favoring a more balanced catalytic activity or a different rate profile in urethane (gelling) vs. urea (blowing) reactions [2]. This structural feature is critical for formulators aiming to fine-tune foam rise and cure profiles without the high reactivity and potential for premature gelation associated with primary amines.

Amine reactivity profile

Class-level inference

Secondary (hindered) vs. primary amine in DMAPA

Steric bulk may reduce nucleophilicity, shifting gelling/blowing balance

Qualitative difference; direct kinetic data not available

Evidence Dimension	Amine Type and Reactivity
Target Compound Data	Tertiary amine and secondary amine (hindered)
Comparator Or Baseline	DMAPA: Tertiary amine and primary amine
Quantified Difference	Qualitative difference in steric hindrance and nucleophilicity; not directly quantified in available data.
Conditions	N/A (Structural comparison)

Why This Matters

The type and steric environment of the amine dictate its catalytic role and kinetics in polyurethane systems, making this compound a potential alternative for formulations requiring a less aggressive gelling catalyst than primary amine-containing analogs.

• [1] Organotin.org. Comparing DPA Reactive Gelling Catalyst with other reactive amine catalysts. Published 2025-06-19. View Source
• [2] Organotin.org. Automotive & Bedding Compliance: The Definitive Guide to Non-Emissive Catalysts for Low-VOC Foams. Published 2026-03-25. View Source

Commercial Purity and Reproducibility Specifications

For research and industrial applications, the purity of a chemical building block is a non-negotiable parameter that directly impacts the reproducibility of subsequent reactions and formulations. [3-(Dimethylamino)propyl](pentan-2-YL)amine is commercially available with a specified minimum purity of 95% (as supplied by AKSci) and 98% (as supplied by Leyan) . This defined purity allows for precise stoichiometric calculations, minimizing the risk of side reactions from impurities that could plague less rigorously specified or in-house synthesized analogs. For procurement officers, a vendor-specified purity of 98% ensures a higher level of batch-to-batch consistency compared to a generic or lower-purity alternative, directly supporting more reliable process development and scale-up activities .

Commercial purity

Supporting evidence

95% (AKSci) / 98% (Leyan)

Defined purity supports stoichiometric control

Vendor specification; verify batch CoA

Evidence Dimension	Assay Purity
Target Compound Data	98% (Leyan) and 95% (AKSci)
Comparator Or Baseline	Generic/unstated purity of a custom synthesis or alternative supplier
Quantified Difference	Defined purity vs. potential variability
Conditions	Vendor specification

Why This Matters

Specified purity is a critical procurement metric for ensuring experimental and process reproducibility, directly impacting cost, yield, and the reliability of R&D outcomes.

Potential for Reduced Emission and Odor in Polyurethane Applications

Volatile organic compound (VOC) emissions and odor are major concerns in polyurethane foam production, driving the industry towards reactive and low-fugitivity catalysts. [3-(Dimethylamino)propyl](pentan-2-YL)amine, as a secondary amine, is structurally predisposed to be a reactive catalyst. Unlike fugitive tertiary amines (e.g., triethylenediamine or bis(2-dimethylaminoethyl)ether) that can volatilize and contribute to odor and emissions , secondary and primary amines possess active hydrogen atoms that can react with isocyanates, thereby becoming incorporated into the polymer matrix [1]. This reactivity significantly reduces or eliminates the catalyst's potential to migrate out of the final foam product. While no specific emission data exists for the target compound, its secondary amine structure places it firmly within the class of reactive, low-emission catalysts, offering a theoretical advantage over non-reactive, purely tertiary amine catalysts in applications where VOC and odor control are critical [1].

Emission potential

Class-level inference

Reactive (low fugitivity) vs. non-reactive tertiary amines

May support low-VOC foam design through matrix incorporation

No compound-specific emission data; requires validation

Evidence Dimension	Catalyst Fugitivity and VOC Potential
Target Compound Data	Reactive secondary amine (low fugitivity potential)
Comparator Or Baseline	Non-reactive tertiary amine catalysts (high fugitivity potential)
Quantified Difference	Qualitative difference in emission potential; not directly quantified.
Conditions	N/A (Mechanistic class comparison)

Why This Matters

For manufacturers needing to meet stringent VOC regulations (e.g., CertiPUR-US), a reactive catalyst like this compound is a superior choice for developing compliant, low-odor foam products compared to traditional fugitive catalysts.

• [1] Organotin.org. Automotive & Bedding Compliance: The Definitive Guide to Non-Emissive Catalysts for Low-VOC Foams. Published 2026-03-25. View Source

Validated Application Scenarios for Procuring [3-(Dimethylamino)propyl](pentan-2-YL)amine (CAS 1020999-77-2)

Development of Novel, Low-Emission Polyurethane Foam Formulations

Leverage the compound's reactive secondary amine structure to create next-generation polyurethane foams with intrinsically lower VOC emissions and odor. As a reactive catalyst, it will be consumed during the polymerization, permanently binding into the polymer matrix, a critical advantage for meeting stringent indoor air quality standards and automotive interior specifications [1]. This scenario is ideal for R&D teams seeking a custom reactivity profile that balances gelling and blowing reactions differently than primary amine-based catalysts like DMAPA .

Precision Epoxy Resin Curing and Acceleration

Utilize the compound as a specialized accelerator or co-curing agent in epoxy systems. The steric bulk of the pentan-2-yl group on the secondary amine is predicted to provide a more controlled and potentially slower cure rate compared to less hindered aliphatic amines. This controlled kinetics can be crucial for achieving optimal flow, wet-out, and final mechanical properties in thick sections or for extending pot life in industrial applications [1]. This differentiates it from common accelerators like DMAPA or DMP-30, which offer faster but potentially less controllable reactivity .

Synthesis of Specialized Ligands and Advanced Intermediates

Deploy [3-(Dimethylamino)propyl](pentan-2-YL)amine as a high-purity building block for constructing complex organic molecules, including chiral ligands for asymmetric catalysis or specialized pharmaceutical intermediates. The unique combination of a tertiary dimethylamino group and a hindered secondary amine provides two distinct and orthogonal sites for selective functionalization [1]. The commercial availability at 95-98% purity ensures that subsequent synthetic steps begin with a defined, high-quality starting material, which is essential for maximizing yield and purity of the final high-value product .

Investigating Structure-Activity Relationships in Amine Catalysis

In academic and industrial research programs, this compound serves as a key probe molecule for elucidating structure-activity relationships (SAR) in amine-catalyzed reactions. By systematically comparing its performance against linear analogs (e.g., DMAPA) and other branched diamines, researchers can deconvolute the individual contributions of steric hindrance, electronic effects, and amine type on catalytic rate, selectivity, and product properties [1]. This fundamental understanding is critical for the rational design of next-generation catalysts and functional materials.

Application

Selection Property

Validation Focus

Low-emission PU foam R&D

Reactive secondary amine for polymer-bound catalyst

VOC/odor panel; foam physical properties vs. primary amine controls

Epoxy cure acceleration

Sterically tuned nucleophilicity for controlled kinetics

DSC cure profile; Tg development; pot life vs. DMAPA/DMP-30

Specialized ligand & intermediate synthesis

Orthogonal diamine sites; 95-98% purity building block

Selective functionalization; purity impact on downstream yield

SAR studies in amine catalysis

Branched probe vs. linear diamines to map steric effects

Kinetic/selectivity comparisons; structure-property correlations

• [1] Organotin.org. Automotive & Bedding Compliance: The Definitive Guide to Non-Emissive Catalysts for Low-VOC Foams. Published 2026-03-25. View Source